Cas no 874288-20-7 (Boronic acid, b-[3-[[[(3-fluorophenyl)methyl]amino]carbonyl]phenyl]-)
Boronic acid, b-[3-[[[(3-fluorophenyl)methyl]amino]carbonyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- B-[3-[[[(3-Fluorophenyl)methyl]amino]carbonyl]phenyl]boronic acid
- 3-(3-Fluorobenzylcarbamoyl)phenylboronic acid
- DTXSID401168289
- [3-[(3-fluorophenyl)methylcarbamoyl]phenyl]boronic acid
- H11641
- 874288-20-7
- BORONICACID,B-[3-[[[(3-FLUOROPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-
- BORONIC ACID, B-[3-[[[(3-FLUOROPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-
- Boronic acid, b-[3-[[[(3-fluorophenyl)methyl]amino]carbonyl]phenyl]-
-
- Inchi: 1S/C14H13BFNO3/c16-13-6-1-3-10(7-13)9-17-14(18)11-4-2-5-12(8-11)15(19)20/h1-8,19-20H,9H2,(H,17,18)
- InChI Key: IRCQICKMZNJXCS-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CNC(C1C=CC=C(B(O)O)C=1)=O
Computed Properties
- Exact Mass: 273.0972516g/mol
- Monoisotopic Mass: 273.0972516g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- pka: 7.83±0.10(Predicted)
Boronic acid, b-[3-[[[(3-fluorophenyl)methyl]amino]carbonyl]phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744908-1g |
(3-((3-Fluorobenzyl)carbamoyl)phenyl)boronic acid |
874288-20-7 | 98% | 1g |
¥2548.00 | 2024-04-27 |
Boronic acid, b-[3-[[[(3-fluorophenyl)methyl]amino]carbonyl]phenyl]- Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Boronic acid, b-[3-[[[(3-fluorophenyl)methyl]amino]carbonyl]phenyl]-
Boronic Acid, B-[3-[[[(3-Fluorophenyl)Methyl]Amino]Carbonyl]Phenyl]-: A Comprehensive Overview
Boronic acids have long been recognized as versatile building blocks in organic synthesis, particularly in the realm of cross-coupling reactions such as the Suzuki-Miyaura reaction. Among these, the compound with CAS No 874288-20-7, named Boronic acid, b-[3-[[[(3-fluorophenyl)methyl]amino]carbonyl]phenyl]-, stands out due to its unique structural features and potential applications in drug discovery and materials science.
The molecular structure of this boronic acid is characterized by a phenyl ring substituted with a carbonyl group, which is further connected to an N-(3-fluorophenylmethyl)amino group. This arrangement introduces both electronic and steric effects that can significantly influence its reactivity and selectivity in various chemical transformations. The presence of the fluoro group on the phenyl ring adds an additional layer of complexity, potentially enhancing the compound's stability or bioavailability when used in pharmaceutical applications.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of this boronic acid. Researchers have employed a combination of nucleophilic aromatic substitution and subsequent boronation techniques to achieve high yields and purity levels. These methods not only streamline the production process but also pave the way for large-scale manufacturing, which is crucial for its potential commercial applications.
In terms of applications, Boronic acid, b-[3-[[[(3-fluorophenyl)methyl]amino]carbonyl]phenyl]- has shown promise in the field of medicinal chemistry. Its ability to participate in cross-coupling reactions makes it an ideal candidate for constructing complex molecular frameworks with high precision. For instance, it has been utilized as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and neurodegenerative diseases.
Moreover, this boronic acid exhibits interesting photophysical properties that make it a candidate for optoelectronic materials. Preliminary studies suggest that its conjugated system can absorb light across a broad spectrum, potentially making it useful in solar cell applications or light-emitting diodes (LEDs). These findings highlight its versatility beyond traditional organic synthesis.
Recent research has also explored the use of this compound in click chemistry and other modular assembly strategies. By integrating it into larger molecular systems, scientists aim to create supramolecular structures with tailored functionalities. Such approaches could revolutionize the way complex molecules are designed and synthesized in the future.
In conclusion, Boronic acid, b-[3-[[[(3-fluorophenyl)methyl]amino]carbonyl]phenyl]- (CAS No 874288-20-7) represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As ongoing research continues to uncover new potentials for this compound, it is poised to play a pivotal role in both academic and industrial settings.
874288-20-7 (Boronic acid, b-[3-[[[(3-fluorophenyl)methyl]amino]carbonyl]phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)